2-(2-Propenyl)cycloheptanone
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Description
2-(2-Propenyl)cycloheptanone is a seven-membered cyclic ketone derivative featuring a propenyl (allyl) substituent at the 2-position of the cycloheptanone ring.
Properties
Molecular Formula |
C10H16O |
|---|---|
Molecular Weight |
152.23 g/mol |
IUPAC Name |
2-prop-2-enylcycloheptan-1-one |
InChI |
InChI=1S/C10H16O/c1-2-6-9-7-4-3-5-8-10(9)11/h2,9H,1,3-8H2 |
InChI Key |
KKUWEFZPJVESAD-UHFFFAOYSA-N |
Canonical SMILES |
C=CCC1CCCCCC1=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 2-(2-Propenyl)cycloheptanone with structurally related cycloalkanones, focusing on ring size, substituent effects, and applications inferred from the evidence.
Structural and Functional Comparisons
Key Observations:
- However, larger rings may complicate synthesis and purification. Cyclohexanone (6-membered) derivatives, such as the NPS in , balance ring strain and conformational flexibility, often favoring pharmaceutical applications .
- Substituent Effects: The propenyl group in 2-(2-Propenyl)cycloheptanone introduces conjugation and allylic reactivity, which could facilitate Diels-Alder reactions or polymerization. This contrasts with the 4-chlorophenyl group in the cyclopentanone derivative, which enhances lipophilicity and agrochemical efficacy . Polar substituents (e.g., ethylamino, hydroxyphenyl in ) increase solubility and bioactivity, making cyclohexanone derivatives suitable for neurological applications .
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